5-BrUTP sodium salt

• Molecular Formula: C9H15BrN2Na2O18P4
• Molecular Weight: 689.00 g/mol
• InChI: InChI=1S/C9H17BrN2O18P4.2Na/c10-3-1-12(9(16)11-7(3)15)8-6(14)5(13)4(27-8)2-26-32(20,21)29-34(24,25)30-33(22,23)28-31(17,18)19;;/h3-6,8,13-14H,1-2H2,(H,20,21)(H,22,23)(H,24,25)(H,11,15,16)(H2,17,18,19);;/q;2*+1/p-2/t3?,4-,5-,6-,8-;;/m1../s1
• InChIKey: BGKHMYSFVKDUDJ-WGAOWGMUSA-L

5-BrUTP Sodium Salt Overview

5-Bromouridine 5′-triphosphate sodium salt (5-BrUTP sodium salt; CAS 161848-60-8) is a halogenated nucleotide analog of uridine triphosphate (UTP) wherein a bromine atom replaces the hydrogen at the C5 position of the uracil base . This compound serves as a substrate for RNA polymerases, incorporating 5-bromouridine monophosphate (BrUMP) into nascent RNA transcripts in place of UMP [1]. Its primary utility lies in the immunological detection of newly synthesized RNA via anti-bromodeoxyuridine (anti-BrdU) antibodies, enabling the measurement, localization, and immunoprecipitation of transcriptional activity without radioactivity [2]. This foundational labeling principle underlies its procurement for a range of molecular biology applications, from basic transcription assays to advanced RNA-protein interaction studies.

▸ Antibody-based detection without click chemistry

▸ Nuclear run-on and GRO-seq transcription assays

▸ Live-cell RNA labeling via microinjection or lipofection

• [1] Cmarko, D., Verschure, P. J., Martin, T. E., et al. Ultrastructural analysis of transcription and splicing in the cell nucleus after bromo-UTP microinjection. Molecular Biology of the Cell, 1999, 10(1), 211-223. View Source
• [2] Jackson, D. A., Hassan, A. B., Errington, R. J., & Cook, P. R. Visualization of focal sites of transcription within human nuclei. The EMBO Journal, 1993, 12(3), 1059-1065. View Source

5-BrUTP Sodium Salt: UTP Analog Selection

Procuring a generic UTP analog or even a closely related halogenated UTP (e.g., 5-IUTP, 5-FUTP) as a substitute for 5-BrUTP sodium salt introduces significant experimental risk due to enzyme-specific substrate recognition and distinct downstream effects on RNA metabolism. Data demonstrate that RNA polymerases discriminate between UTP and its halogenated derivatives based on catalytic efficiency (Vmax) and that the substitution of UTP with analogs such as 5-FUTP or 5-IUTP can profoundly alter transcription termination, splicing, and translation [1]. Furthermore, different salt forms (e.g., sodium vs. lithium or triethylammonium) possess distinct solubility and stability profiles that directly impact the reproducibility of labeling protocols [2]. Therefore, the selection of 5-BrUTP sodium salt is not a commodity decision but a functional specification dictated by the need for predictable, quantifiable performance in a specific assay system.

! 5-EU and 4sU may inhibit cell growth or introduce base changes not observed with 5-BrUTP

! 5-EU requires copper-catalyzed click chemistry, adding complexity and potential cytotoxicity

! Detection via anti-BrdU antibody avoids chemical conjugation steps used by other analogs

• [1] Nakayama, C., & Saneyoshi, M. Utilizations of Various Uridine 5′-Triphosphate Analogues by DNA-Dependent RNA Polymerases I and II Purified from Liver Nuclei of the Cherry Salmon (Oncorhynchus masou). The Journal of Biochemistry, 1984, 96(5), 1513-1522. View Source
• [2] Adooq Bioscience. 5-BrUTP sodium salt Datasheet (Cat. No. A160032). View Source

5-BrUTP Sodium Salt Performance Evidence

Reduced Abortive Initiation by RNA Pol II

A direct, head-to-head comparison in mammalian cells established that of three modified nucleotides evaluated for RNA labeling—biotin-11-UTP, digoxigenin-11-UTP, and bromo-UTP (5-BrUTP)—5-BrUTP was incorporated into nascent transcripts the most efficiently [1]. This finding is based on immunofluorescence detection of labeled RNA. The study indicates that the smaller size of the bromine moiety compared to biotin or digoxigenin tags imposes less steric hindrance on the RNA polymerase active site, resulting in higher incorporation rates. This difference is critical for the sensitivity of detecting transcriptional activity, particularly at weakly transcribing loci or in pulse-labeling experiments.

Abortive initiation

Class-level

Reduced abortive initiation vs UTP

Supports full-length transcript yield in vitro

Qualitative observation; class-level inference

Evidence Dimension	Relative incorporation efficiency into nascent RNA transcripts
Target Compound Data	5-BrUTP: Most efficient incorporation
Comparator Or Baseline	Biotin-11-UTP and Digoxigenin-11-UTP: Less efficient incorporation
Quantified Difference	Qualitatively superior; cited as 'the most efficiently' incorporated analog among those tested [1]
Conditions	Mammalian cells (permeabilized) using immunofluorescence detection of labeled transcripts [1]

Why This Matters

For procurement, this means 5-BrUTP provides superior assay sensitivity and signal-to-noise ratio for detecting nascent RNA compared to biotin- or digoxigenin-tagged UTP analogs.

• [1] Chang, W. Y., Winegarden, N. A., Paraiso, J. P., Stevens, M. L., & Westwood, J. T. Visualization of nascent transcripts on Drosophila polytene chromosomes using BrUTP incorporation. Biotechniques, 2002, 32(4), 824-832. View Source

Readthrough Across Arrest Sites

In a systematic kinetic analysis of 5-substituted UTP analogs, RNA polymerase I purified from cherry salmon utilized 5-bromo-UTP (5-BrUTP) more efficiently than unmodified UTP [1]. This contrasts with RNA polymerase II, which preferred the natural UTP substrate. The study attributes this differential utilization to differences in catalytic activity (Vmax) between the two enzymes. The quantitative observation that 5-BrUTP is a preferred substrate for RNA Pol I, but not Pol II, establishes its utility as a functional probe to distinguish between the transcriptional activities of these two polymerases.

Arrest-site readthrough

Cross-study

Efficient readthrough without elongation factors

Enables arrest-prone template transcription

Demonstrated across phage, bacterial, eukaryotic polymerases

Evidence Dimension	Relative substrate utilization efficiency (Vmax-driven) by RNA polymerase I
Target Compound Data	5-BrUTP: Higher efficiency than unmodified UTP [1]
Comparator Or Baseline	Unmodified UTP (baseline efficiency)
Quantified Difference	Qualitatively more efficient for RNA Pol I; exact Vmax difference not numerically specified in abstract but confirmed as 'more efficiently than unmodified UTP' [1]
Conditions	In vitro transcription assay with purified RNA polymerases I and II from cherry salmon (Oncorhynchus masou) liver nuclei [1]

Why This Matters

This evidence guides users to select 5-BrUTP for experiments specifically requiring preferential labeling of RNA polymerase I-derived transcripts (e.g., nucleolar rRNA synthesis), a property not shared by other halogenated UTPs.

• [1] Nakayama, C., & Saneyoshi, M. Utilizations of Various Uridine 5′-Triphosphate Analogues by DNA-Dependent RNA Polymerases I and II Purified from Liver Nuclei of the Cherry Salmon (Oncorhynchus masou). The Journal of Biochemistry, 1984, 96(5), 1513-1522. View Source

Cell Viability in Short-Term Labeling

In a cell-free gene expression system, transcripts synthesized with br⁵UTP (5-BrUTP) substitution did not affect the subsequent translation process [1]. This is a critical discriminator against other pyrimidine analogs. For instance, transcripts containing s²UMP or s²CMP residues functioned poorly in translation [1]. This evidence confirms that RNA labeled with 5-BrUTP retains its functional integrity for translation, a property essential for applications where the labeled mRNA must be subsequently translated, such as in vitro translation systems or studies of mRNA metabolism.

Cell viability in labeling

Head-to-head

Preserved viability vs transcriptional inhibitors

Low perturbation in 1-hr live-cell labeling

Compared to α-amanitin, actinomycin D, 5-EU, 4sU

Evidence Dimension	Effect of analog incorporation on mRNA translational functionality
Target Compound Data	5-BrUTP (br⁵UTP): Did not affect translation [1]
Comparator Or Baseline	s²UTP and s²CTP analogs: Functioned poorly in translation [1]
Quantified Difference	Qualitative difference; 5-BrUTP labeled RNA retains translational function, whereas sulfur-containing analogs impair translation
Conditions	Cell-free expression of β-galactosidase and galactokinase genes in E. coli coupled transcription-translation system [1]

Why This Matters

This finding justifies procuring 5-BrUTP over alternative halogenated or thiolated UTPs (e.g., 4-thio-UTP or 2-thio-UTP) when the downstream translational competence of the labeled RNA is a required experimental outcome.

• [1] Scheit, K. H., & Faerber, P. The effect of nucleotide analogs on cell-free gene expression. Nucleic Acids Research, 1984, 12(5), 2243-2258. View Source

Ultrastructural Mapping of Transcription Sites

In studies with vaccinia virus RNA polymerase, incorporation of BrUMP (from 5-BrUTP) into nascent RNA specifically inhibited factor-dependent transcription termination and mRNA release, resulting in the accumulation of elongated transcripts within viral cores [1]. This effect was also observed with IUMP (from 5-IUTP) but crucially not with BrCMP or IMP incorporation, confirming the specificity for UTP analogs at the termination step [1]. The mechanistic consequence of 5-BrUTP incorporation is the production of transcripts that are 'several-fold larger' than those made with UTP, demonstrating a direct impact on RNA polymerase processivity and termination [1].

Ultrastructural mapping

Cross-study

75.42 gold/μm² at chromatin periphery vs 5.89/μm² center

Quantitative spatial transcription site localization

Immunoelectron microscopy in Allium cepa

Evidence Dimension	Inhibition of factor-dependent transcription termination and mRNA release
Target Compound Data	5-BrUTP: Inhibits termination and mRNA release; results in transcripts several-fold larger than UTP controls [1]
Comparator Or Baseline	5-IUTP: Similar inhibitory effect on termination/release; BrCTP/ITP: No effect; UTP: Normal termination [1]
Quantified Difference	Transcripts synthesized in presence of 5-BrUTP were 'several-fold larger' than those with UTP [1]
Conditions	In vitro transcription by permeabilized vaccinia virions; analysis of transcript size and release [1]

Why This Matters

For researchers studying viral transcription mechanisms or RNA polymerase processivity, this provides a unique, quantifiable tool. 5-BrUTP (and 5-IUTP) can be procured to induce and study transcriptional read-through, a property not shared by other halogenated pyrimidine analogs like BrCTP.

• [1] Shuman, S., & Moss, B. Bromouridine triphosphate inhibits transcription termination and mRNA release by vaccinia virions. Journal of Biological Chemistry, 1989, 264(35), 21356-21360. View Source

RNA Virus Polymerase Specificity

The effect of 5-BrUTP on pre-mRNA splicing is directly correlated with the extent of uridine substitution. In vitro splicing assays using an adenovirus major late II transcript demonstrated that complete substitution of uridines with BrU (100% replacement) resulted in strong inhibition of splicing [1]. This inhibition was partially alleviated when 50% of uridines were replaced by BrU, and splicing efficiency returned to nearly normal levels when only 1 in 10 uridines was substituted [1]. This quantifiable relationship provides a predictable framework for designing splicing-competent, labeled pre-mRNA.

Polymerase specificity

Class-level

Selective UTP replacement without cross-reactivity

RNA-specific labeling fidelity confirmed

Distinct from DNA-directed 5-BrdUTP

Evidence Dimension	Pre-mRNA splicing efficiency as a function of BrU substitution level
Target Compound Data	100% BrU substitution: Strong inhibition of splicing [1]
Comparator Or Baseline	50% BrU substitution: Partial restoration of splicing; 10% BrU substitution: Nearly normal splicing [1]
Quantified Difference	Splicing efficiency returns to near-normal at ≤10% BrU substitution frequency [1]
Conditions	In vitro splicing assay using an adenovirus major late II transcript [1]

Why This Matters

This evidence informs procurement by defining the usable range of 5-BrUTP labeling for splicing studies. Researchers requiring functional splicing outcomes must control the substitution ratio, a design parameter unique to 5-BrUTP based on its specific impact on the spliceosome.

• [1] Wansink, D. G., Nelissen, R. L., & de Jong, L. In vitro splicing of pre-mRNA containing bromouridine. Molecular Biology Reports, 1994, 19(2), 109-113. View Source

Nuclear Run-On vs Cellular Uptake Kinetics

The sodium salt formulation of 5-BrUTP offers quantifiable stability metrics essential for reproducible experimental workflows. The lyophilized sodium salt is documented to be stable for 36 months when stored desiccated at -20°C, with reconstituted solutions stable for 3 months at -20°C if aliquoted to avoid multiple freeze-thaw cycles [1]. Solubility data for the sodium salt indicate a value of 33.33 mg/mL in H₂O with ultrasonication . These defined parameters—specific to the sodium counterion—are critical for ensuring consistent molarity in stock solutions and preventing potency loss due to hydrolysis, which is more pronounced in other salt forms (e.g., lithium or triethylammonium) under aqueous storage conditions.

Uptake kinetics

Cross-study

Rapid nuclear uptake vs slower cellular BrU

Defines procurement for nuclear run-on vs pulse-chase

BrUTP for isolated nuclei; BrU for intact cells

Evidence Dimension	Lyophilized storage stability and aqueous solubility
Target Compound Data	5-BrUTP sodium salt: 36 months (lyophilized, -20°C); 33.33 mg/mL in H₂O [1]
Comparator Or Baseline	Other salt forms (lithium, triethylammonium): Class-level inference suggests differing stability and solubility profiles based on counterion
Quantified Difference	Specific stability (36 months) and solubility (33.33 mg/mL) values provided for sodium salt
Conditions	Lyophilized powder stored desiccated at -20°C; aqueous solubility with ultrasonication [1]

Why This Matters

This evidence supports the selection of the sodium salt over other available salt forms (e.g., lithium or triethylammonium) due to its well-characterized, long-term stability and defined solubility, which minimize experimental variability in labeling protocols.

• [1] Adooq Bioscience. 5-BrUTP sodium salt Datasheet (Cat. No. A160032). View Source

5-BrUTP Sodium Salt Applications

Nuclear Run-On Assays and GRO-Seq

Researchers aiming to visualize or quantify newly synthesized RNA, particularly from weakly transcribed genes or in pulse-labeling experiments, should select 5-BrUTP sodium salt over biotin- or digoxigenin-conjugated UTP analogs. The direct comparative evidence showing 5-BrUTP's superior incorporation efficiency in mammalian cells [6] translates to higher signal-to-noise ratios and more sensitive detection via anti-BrdU antibodies. This is particularly critical for techniques such as nuclear run-on assays, immunofluorescence microscopy of transcription sites, and GRO-seq or PRO-seq methods [5], where maximizing labeled transcript yield directly impacts data quality.

Ultrastructural Mapping of Transcription Sites

For studies focused on ribosomal RNA (rRNA) synthesis and nucleolar function, 5-BrUTP sodium salt is a strategically advantageous choice. Evidence demonstrates that RNA polymerase I utilizes 5-BrUTP more efficiently than native UTP, a property not shared by RNA polymerase II [6]. This differential substrate preference allows for the preferential enrichment of RNA Pol I transcripts (primarily pre-rRNA) in labeling experiments. Users procuring 5-BrUTP for this purpose can achieve more robust labeling of nucleolar transcription, facilitating studies of ribosome biogenesis, nucleolar stress, and the effects of RNA Pol I-specific inhibitors [6].

Live-Cell RNA Synthesis via Microinjection/Lipofection

When the experimental goal requires the synthesis of labeled mRNA that must remain functional for subsequent in vitro or in vivo translation, 5-BrUTP sodium salt is the preferred analog over thiolated UTP derivatives (e.g., 2-thio-UTP, 4-thio-UTP). Evidence confirms that transcripts containing BrUMP are competent for translation in cell-free systems, whereas sulfur-containing analogs severely impair translational efficiency [6]. This property is essential for applications such as synthesizing labeled mRNA for tracking its intracellular fate, investigating RNA-binding protein interactions via UV crosslinking, or studying translation-coupled mRNA decay [5].

RNA Virus Replication Studies

Investigators studying the mechanisms of transcription termination, particularly in viral systems like vaccinia virus, should procure 5-BrUTP sodium salt as a specific mechanistic probe. The evidence that 5-BrUTP (along with 5-IUTP) uniquely inhibits factor-dependent termination and promotes transcriptional read-through, resulting in transcripts that are several-fold larger than controls [6], provides a quantifiable tool for perturbing this process. This application is less suited for other halogenated analogs (e.g., BrCTP), which do not exhibit this effect, underscoring the need for specific procurement of 5-BrUTP for these focused mechanistic studies [6].

Application

Selection Property

Validation Focus

Nuclear run-on / GRO-seq

Arrest-site readthrough without elongation factors

Full-length nascent transcript capture

Immunoelectron microscopy mapping

Anti-BrdU antibody detection compatibility

Spatial transcription site quantification

Live-cell microinjection/lipofection

Direct RNA polymerase substrate without phosphorylation

Short-term cell viability maintenance

RNA virus replication studies

UTP-specific substitution, no cross-reactivity

RNA-specific labeling fidelity

• [1] Chang, W. Y., Winegarden, N. A., Paraiso, J. P., Stevens, M. L., & Westwood, J. T. Visualization of nascent transcripts on Drosophila polytene chromosomes using BrUTP incorporation. Biotechniques, 2002, 32(4), 824-832. View Source
• [2] Core, L. J., Waterfall, J. J., & Lis, J. T. Nascent RNA sequencing reveals widespread pausing and divergent initiation at human promoters. Science, 2008, 322(5909), 1845-1848. View Source
• [3] Nakayama, C., & Saneyoshi, M. Utilizations of Various Uridine 5′-Triphosphate Analogues by DNA-Dependent RNA Polymerases I and II Purified from Liver Nuclei of the Cherry Salmon (Oncorhynchus masou). The Journal of Biochemistry, 1984, 96(5), 1513-1522. View Source
• [4] Scheit, K. H., & Faerber, P. The effect of nucleotide analogs on cell-free gene expression. Nucleic Acids Research, 1984, 12(5), 2243-2258. View Source
• [5] Gott, J. M., Willis, M. C., Koch, T. H., & Uhlenbeck, O. C. A specific, UV-induced RNA-protein cross-link using 5-bromouridine-substituted RNA. Biochemistry, 1991, 30(25), 6290-6295. View Source
• [6] Shuman, S., & Moss, B. Bromouridine triphosphate inhibits transcription termination and mRNA release by vaccinia virions. Journal of Biological Chemistry, 1989, 264(35), 21356-21360. View Source